2-({1-[(Tert-butoxy)carbonyl]piperidin-4-yl}methyl)benzoic acid

• IUPAC Name: 2-[[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]methyl]benzoic acid
• InChI: InChI=1S/C18H25NO4/c1-18(2,3)23-17(22)19-10-8-13(9-11-19)12-14-6-4-5-7-15(14)16(20)21/h4-7,13H,8-12H2,1-3H3,(H,20,21)
• InChI Key: PXNRVRXPLIHZEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)CC2=CC=CC=C2C(=O)O
• Molecular Formula: C18H25NO4
• Molecular Weight: 319.4 g/mol
• CAS No.: 910442-78-3

Description

“2-({1-[(Tert-butoxy)carbonyl]piperidin-4-yl}methyl)benzoic acid” is a chemical compound with the IUPAC name N-(1-(tert-butoxycarbonyl)piperidin-4-yl)-N-methylglycine. It has a molecular weight of 272.34. The compound is typically stored at room temperature and appears as a powder.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C13H24N2O4/c1-13(2,3)19-12(18)15-7-5-10(6-8-15)14(4)9-11(16)17/h10H,5-9H2,1-4H3,(H,16,17). This code provides a unique representation of the compound’s molecular structure.

Physical and Chemical Properties Analysis

This compound is a powder at room temperature. More detailed physical and chemical properties are not available in the current resources.

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. Precautions should be taken to avoid skin and eye contact, and it should be used only in well-ventilated areas.

Mechanism of Action

Target of Action

It is known that this compound is used as a semi-flexible linker in protac (proteolysis-targeting chimera) development for targeted protein degradation . The specific proteins targeted would depend on the other components of the PROTAC molecule.

Mode of Action

As a linker in PROTACs, 2-({1-[(Tert-butoxy)carbonyl]piperidin-4-yl}methyl)benzoic acid helps to connect a ligand that binds to the target protein with another ligand that binds to an E3 ubiquitin ligase . This brings the target protein and the E3 ligase into proximity, leading to the ubiquitination and subsequent degradation of the target protein.

Synthesis routes and methods

Procedure details

A mixture of 4-(2-methoxycarbonyl-benzyl)-piperidine-1-carboxylic acid tert-butyl ester (330 mg; 0.99 mmol; 1 eq.) and 1M NaOH (2 mL; 2 mmol; 2 eq.) in EtOH (3 mL) was stirred at 60° C. for 16 hours. The pH was made acidic with 1M HCl and the mixture extracted with DCM (2×). The combined organic phase was dried over magnesium sulfate and concentrated in vacuo to afford the title compound (295 mg, 93%) as a white solid. HPLC (max plot) 99.8%; Rt 4.40 min. 1H NMR (300 MHz, CDCl3) δ 11.17 (s, 1H), 8.07 (dd, J=7.9, 1.5 Hz, 1H), 7.50-7.44 (m, 1H), 7.31 (td, J=7.6, 1.3 Hz, 1H), 7.21 (dd, J=7.7, 1.3 Hz, 1H), 4.07 (s, 2H), 2.98 (d, J=6.8 Hz, 2H), 2.62 (t, J=12.7 Hz, 2H), 1.80-1.57 (m, 3H), 1.45 (s, 9H), 1.28-1.14 (m, 2H).